Cas no 864841-47-4 (N-tert-butyl-2,4-dimethyl-3-(N-methyl4-methylbenzenesulfonamido)benzene-1-sulfonamide)

• Product Name: N-tert-butyl-2,4-dimethyl-3-(N-methyl4-methylbenzenesulfonamido)benzene-1-sulfonamide
• CAS No: 864841-47-4
• MF: C₂₀H₂₈N₂O₄S₂
• MW: 424.5773229599
• CID: 6223528
• PubChem ID: 2920967
• Update Time: 2025-05-30

N-tert-butyl-2,4-dimethyl-3-(N-methyl4-methylbenzenesulfonamido)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-tert-butyl-2,4-dimethyl-3-(N-methyl4-methylbenzenesulfonamido)benzene-1-sulfonamide
• N-(tert-butyl)-2,4-dimethyl-3-{methyl[(4-methylphenyl)sulfonyl]amino}benzenesulfonamide
• CHEMBL1419158
• VU0331863-2
• N-(tert-butyl)-3-(N,4-dimethylphenylsulfonamido)-2,4-dimethylbenzenesulfonamide
• SR-01000247641-1
• F1407-0239
• SMR000298912
• 864841-47-4
• N-tert-butyl-2,4-dimethyl-3-[methyl-(4-methylphenyl)sulfonylamino]benzenesulfonamide
• MLS000690658
• HMS2654F09
• SR-01000247641
• AKOS016392974

• Inchi： 1S/C20H28N2O4S2/c1-14-8-11-17(12-9-14)28(25,26)22(7)19-15(2)10-13-18(16(19)3)27(23,24)21-20(4,5)6/h8-13,21H,1-7H3
• InChI Key： NSGUAKINHHSWMG-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=C(C=1C)N(C)S(C1C=CC(C)=CC=1)(=O)=O)(NC(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 424.14904973g/mol
• Monoisotopic Mass: 424.14904973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 724
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 100Ų

Additional information on N-tert-butyl-2,4-dimethyl-3-(N-methyl4-methylbenzenesulfonamido)benzene-1-sulfonamide

Research Briefing on N-tert-butyl-2,4-dimethyl-3-(N-methyl4-methylbenzenesulfonamido)benzene-1-sulfonamide (CAS: 864841-47-4)

In recent years, the compound N-tert-butyl-2,4-dimethyl-3-(N-methyl4-methylbenzenesulfonamido)benzene-1-sulfonamide (CAS: 864841-47-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonamide derivative has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. The unique structural features of this compound, including its tert-butyl group and dual sulfonamide moieties, contribute to its specificity and efficacy in biological systems.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of 864841-47-4. One key area of investigation is its role as a selective inhibitor of certain kinases and proteases, which are critical targets in cancer and inflammatory diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory effects on the PI3K/AKT/mTOR pathway, a well-known signaling cascade implicated in tumor growth and survival. The study highlighted the compound's ability to induce apoptosis in cancer cell lines while showing minimal cytotoxicity in normal cells, suggesting a favorable therapeutic window.

Another significant advancement in the research of 864841-47-4 is its application in neurodegenerative diseases. A 2022 paper in ACS Chemical Neuroscience reported that this sulfonamide derivative can cross the blood-brain barrier and modulate amyloid-beta aggregation, a hallmark of Alzheimer's disease. The researchers utilized advanced computational modeling and in vitro assays to demonstrate the compound's binding affinity for amyloid-beta peptides, paving the way for further preclinical development.

The synthesis and optimization of N-tert-butyl-2,4-dimethyl-3-(N-methyl4-methylbenzenesulfonamido)benzene-1-sulfonamide have also been a focus of recent research. A 2023 study in Organic & Biomolecular Chemistry detailed a novel, high-yield synthetic route that improves the scalability and purity of the compound. This methodological advancement is crucial for enabling large-scale production and subsequent clinical trials. The study also explored structure-activity relationships (SAR) by synthesizing analogs with modified substituents, providing insights into the pharmacophoric elements essential for biological activity.

In addition to its therapeutic potential, 864841-47-4 has been investigated for its utility as a chemical probe in basic research. Its ability to selectively target specific proteins makes it a valuable tool for studying cellular pathways and validating drug targets. For example, a 2021 study in Cell Chemical Biology utilized this compound to elucidate the role of a previously uncharacterized protein in autophagy, demonstrating its versatility beyond direct therapeutic applications.

Despite these promising findings, challenges remain in the development of 864841-47-4 as a clinical candidate. Issues such as pharmacokinetic properties, metabolic stability, and potential off-target effects need to be addressed through further optimization and rigorous testing. However, the compound's unique structural and functional attributes continue to make it a compelling subject of research in the chemical biology and pharmaceutical communities.

In conclusion, N-tert-butyl-2,4-dimethyl-3-(N-methyl4-methylbenzenesulfonamido)benzene-1-sulfonamide (CAS: 864841-47-4) represents a multifaceted molecule with significant potential in both therapeutic and research applications. Ongoing studies are expected to further unravel its mechanisms of action and expand its utility in addressing unmet medical needs. The integration of computational, synthetic, and biological approaches will be key to unlocking the full potential of this intriguing compound.